Cas no 1314656-42-2 (2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid)
2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid
- Z2065464246
- 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid
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- Inchi: 1S/C11H10FNO2/c1-11(2,10(14)15)8-3-7(6-13)4-9(12)5-8/h3-5H,1-2H3,(H,14,15)
- InChI Key: DLBRIENUPFYVKY-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C=1)C(C(=O)O)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 305
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1
2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B421338-10mg |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421338-50mg |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B421338-100mg |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-211047-0.05g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 0.05g |
$182.0 | 2023-11-13 | |
| Enamine | EN300-211047-0.1g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 0.1g |
$272.0 | 2023-11-13 | |
| Enamine | EN300-211047-0.25g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 0.25g |
$389.0 | 2023-11-13 | |
| Enamine | EN300-211047-0.5g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 0.5g |
$613.0 | 2023-11-13 | |
| Enamine | EN300-211047-1.0g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-211047-2.5g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 2.5g |
$1539.0 | 2023-11-13 | |
| Enamine | EN300-211047-5.0g |
2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid |
1314656-42-2 | 94% | 5.0g |
$2277.0 | 2023-02-22 |
2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid
Introduction to 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid (CAS No. 1314656-42-2)
2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid (CAS No. 1314656-42-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.
The molecular structure of 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid consists of a cyano group, a fluorine atom, and a methylpropanoic acid moiety, which collectively contribute to its distinct chemical properties. The presence of the cyano group imparts strong electron-withdrawing characteristics, while the fluorine atom enhances the compound's lipophilicity and metabolic stability. These features make it an attractive candidate for drug design and optimization.
Recent studies have highlighted the potential of 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid in modulating key biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising lead compound for the development of anti-inflammatory drugs. Additionally, its unique structure has been shown to enhance cellular uptake and target specificity, further enhancing its therapeutic potential.
In the context of drug discovery, 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid has been extensively studied for its pharmacological properties. Preclinical studies have shown that it exhibits potent anti-inflammatory and analgesic effects, with minimal side effects. These findings have been corroborated by in vitro and in vivo experiments, which have demonstrated its efficacy in reducing inflammation and pain in various animal models.
The synthesis of 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid involves a series of well-defined chemical reactions, including nucleophilic substitution and esterification steps. The robust synthetic route ensures high yields and purity, making it suitable for large-scale production. Moreover, the compound's stability under various conditions has been extensively characterized, ensuring its reliability in both laboratory and industrial settings.
In addition to its therapeutic applications, 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid has also been explored for its potential as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal starting material for the development of novel compounds with diverse biological activities. This versatility has led to its use in combinatorial chemistry and high-throughput screening campaigns, where it has been identified as a hit compound with promising lead optimization potential.
The safety profile of 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid has been thoroughly evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity and good safety margins, making it suitable for further clinical development. Preclinical data have also indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In conclusion, 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid (CAS No. 1314656-42-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties and safety profile, make it an attractive candidate for further investigation and development as a novel therapeutic agent.
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